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Compound of Interest

Compound Name: 5-Sulfonicotinic acid

Cat. No.: B1302950

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Sulfonicotinic acid was not located. The
following information is compiled from data on structurally related sulfonic acids and general
chemical safety principles. Researchers and drug development professionals should handle
this compound with caution and perform a thorough risk assessment before use.

Introduction

5-Sulfonicotinic acid, also known as 5-sulfo-3-pyridinecarboxylic acid, is an aromatic sulfonic
acid derivative of pyridine.[1] It is characterized by a pyridine ring functionalized with both a
carboxylic acid and a sulfonic acid group, which contribute to its acidic nature and solubility in
water.[1][2] This compound is typically a white to off-white solid and is highly soluble in polar
solvents.[1] Its chemical structure and properties suggest its potential use in pharmaceutical
synthesis and as a reagent in organic chemistry.[1]

Hazard Identification and Classification

While a specific GHS classification for 5-Sulfonicotinic acid is not available, related sulfonic
acids are classified with significant hazards. Based on data for similar compounds, 5-
Sulfonicotinic acid should be treated as a hazardous substance.

Anticipated Hazards:

e Skin Corrosion/Irritation: Sulfonic acids are often corrosive and can cause severe skin burns.
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e Serious Eye Damage/Irritation: Direct contact can cause serious eye damage.[3][4][6][7]
¢ Acute Toxicity (Oral): Some sulfonic acids are harmful if swallowed.[3][7]
o Respiratory Irritation: Inhalation of dusts may cause respiratory irritation.[8]
GHS Label Elements (Presumed):
e Pictograms:
o Corrosion
o Health Hazard
 Signal Word: Danger[3]
e Hazard Statements (Anticipated):
o H314: Causes severe skin burns and eye damage.[3][4][5]
o H302: Harmful if swallowed.[3][7]
o H335: May cause respiratory irritation.[3]
e Precautionary Statements (Recommended):
o P260: Do not breathe dusts or mists.[4]

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[3][4][6]

[710°]
o P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[3][4]

o P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water/ shower.[3]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[3]
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Physical and Chemical Properties

A comprehensive experimental determination of the physical and chemical properties of 5-
Sulfonicotinic acid is not available in the public domain. The table below summarizes
available information.

Property Value Source
Molecular Formula C6H5NO5S [1][10]
Molecular Weight 203.17 g/mol [10]
Appearance White to off-white solid [1]
Solubility Highly soluble in polar solvents  [1]

For comparison, physical and chemical data for related sulfonic acids are presented below.

Table 1: Physical and Chemical Properties of Related Sulfonic Acids

Property Ethanesulfonic acid Sulfanilic acid
Melting Point -17 °C > 300 °C
- ) Decomposes below boiling
Boiling Point 123 °C @ 0.01 hPa ]
point
Density 1.35 g/mL at 25 °C Not Available
log Pow -4 -2.298

Source: Sigma-Aldrich Safety Data Sheets[3]

Handling and Storage

Given the anticipated hazards, stringent safety precautions should be followed when handling
5-Sulfonicotinic acid.

Engineering Controls:
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o Work in a well-ventilated area, preferably in a chemical fume hood.[5][11]

e Ensure eyewash stations and emergency showers are readily accessible.[12]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[4][9]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.[4][9]

» Respiratory Protection: If dust is generated, use a NIOSH/MSHA approved respirator.[12]

Handling Procedures:

Avoid generating dust.[4][5][11]

Do not breathe dust or mists.[4][6][12]

Wash hands thoroughly after handling.[3][6]

Do not eat, drink, or smoke in the laboratory.[3][5][6]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

» Store away from incompatible materials such as strong oxidizing agents and bases.[7]

e Store in a corrosives-compatible area.[5][11]

First-Aid Measures

In case of exposure, follow these first-aid procedures and seek immediate medical attention.

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Immediately call
a poison center or doctor.[3][4]
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 In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with
plenty of water for at least 15 minutes. Call a physician immediately.[3][4][5]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[3][4]

 |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician immediately.[3][4][5]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Avoid breathing dust and contact with the substance.[3][11]

o Environmental Precautions: Prevent the product from entering drains.[3]

o Methods for Cleaning Up: Sweep up the spilled solid, avoiding dust generation, and place it
in a suitable, closed container for disposal.[4][11]

Disposal Considerations

Dispose of 5-Sulfonicotinic acid and its containers in accordance with local, regional, and
national regulations. Do not allow the product to enter drains or waterways.[3]

Toxicological Information

No specific toxicological data for 5-Sulfonicotinic acid was found. The table below presents
data for related compounds.

Table 2: Acute Toxicity Data for Related Sulfonic Acids
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Compound Route Species Value Guideline
Ethanesulfonic LD50: 300 - OECD Test
) Oral Rat o
acid 2,000 mg/kg Guideline 423
LD50: > 2,000 OECD Test
Sulfanilic acid Oral Rat o
mg/kg Guideline 423
LD50: > 2,000 OECD Test
Sulfanilic acid Dermal Rat o
mg/kg Guideline 402

Source: Sigma-Aldrich Safety Data Sheets[3]

Likely Health Effects:

Inhalation: May cause irritation to the respiratory tract.[3]

Skin: Causes severe skin burns.[3]

Eyes: Causes serious eye damage.[3]

Ingestion: Harmful if swallowed. May cause burns to the mouth, throat, and stomach.[3]

Logical Workflow for Chemical Handling

The following diagram illustrates a logical workflow for the safe handling of a chemical with
presumed hazards like 5-Sulfonicotinic acid.
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Caption: Logical workflow for safe chemical handling.

This guide provides a starting point for the safe handling of 5-Sulfonicotinic acid. It is
imperative for all users to consult with their institution's safety office and conduct a thorough
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risk assessment before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide on the Safety and Handling of 5-
Sulfonicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302950#5-sulfonicotinic-acid-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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